3-(3-fluorobenzyl)-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-[(3-fluorophenyl)methyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C14H10FNO2/c15-11-5-3-4-10(8-11)9-16-12-6-1-2-7-13(12)18-14(16)17/h1-8H,9H2
• InChI Key: ZDNHFIQHGYWQLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC3=CC(=CC=C3)F
• Molecular Formula: C14H10FNO2
• DSSTOX Substance ID: DTXSID601327205
• Molecular Weight: 243.23 g/mol
• Solubility: 8.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 903857-75-0

Description

3-(3-fluorobenzyl)-1,3-benzoxazol-2(3H)-one, commonly referred to as FBO, is a benzoxazole compound that has gained significant attention in the scientific community due to its potential as a fluorescent probe for biological imaging. FBO has a unique structure that allows it to selectively bind to proteins and other biomolecules, making it a valuable tool for studying cellular processes.

Mechanism of Action

FBO binds to proteins and other biomolecules through a process known as non-covalent interaction. This involves the formation of weak bonds, such as hydrogen bonds and van der Waals forces, between FBO and the target molecule. Once bound, FBO emits a fluorescent signal that can be detected using a fluorescence microscope or other imaging techniques.
Biochemical and Physiological Effects:
FBO is a relatively non-toxic compound that has minimal effects on cellular processes. However, its binding to proteins and other biomolecules can alter their function, leading to changes in cellular behavior. For example, FBO has been shown to inhibit the activity of certain enzymes and to modulate the function of ion channels, among other effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FBO as a fluorescent probe is its high selectivity for certain biomolecules. This allows researchers to specifically target and study particular proteins or other biomolecules in a complex cellular environment. Additionally, FBO is relatively easy to use and can be applied to a variety of imaging techniques.
However, FBO also has some limitations. Its binding affinity for certain biomolecules may be too weak for some applications, and its fluorescent signal may be affected by factors such as pH and temperature. Additionally, FBO can be expensive to synthesize and may not be readily available in some labs.

Future Directions

There are several potential future directions for FBO research. One area of interest is the development of new FBO derivatives with improved binding affinity and selectivity for certain biomolecules. Additionally, FBO could be used in conjunction with other imaging techniques, such as super-resolution microscopy, to provide more detailed information about cellular processes. Finally, FBO could be used to study the dynamics of protein-protein interactions in live cells, providing insights into the mechanisms of cellular signaling pathways.

Synthesis Methods

FBO can be synthesized using a variety of methods, including the reaction of 3-fluorobenzylamine with 2-hydroxybenzaldehyde in the presence of a base. Other methods involve the use of different starting materials and reaction conditions, but all result in the formation of FBO.

Scientific Research Applications

FBO has been widely used in scientific research as a fluorescent probe for biological imaging. Its unique structure allows it to selectively bind to proteins and other biomolecules, making it a valuable tool for studying cellular processes. FBO has been used to study protein-protein interactions, enzyme activity, and cellular signaling pathways, among other applications.